Cas no 400071-95-6 (5-Bromo-1-methyl-1H-indole-3-carboxylic acid)

5-Bromo-1-methyl-1H-indole-3-carboxylic acid structure
400071-95-6 structure
Product Name:5-Bromo-1-methyl-1H-indole-3-carboxylic acid
CAS No:400071-95-6
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD14706162
CID:1055987
PubChem ID:11032413
Update Time:2025-04-20

5-Bromo-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-methyl-1H-indole-3-carboxylic acid
    • 5-bromo-1-methylindole-3-carboxylic acid
    • 5-Bromo-1-Methyl-1H-Indole-3-Carboxylicacid
    • 1H-Indole-3-carboxylic acid, 5-bromo-1-methyl-
    • KSC230C9B
    • WQZLFFJMRKTCMU-UHFFFAOYSA-N
    • FCH1387688
    • AX8158741
    • AB0032672
    • X6060
    • ST24044370
    • C
    • SB37033
    • SY101765
    • DTXSID80452689
    • CS-0028257
    • MFCD14706162
    • AKOS016001266
    • ALBB-035439
    • SCHEMBL14631424
    • A26894
    • O11355
    • EN300-7415992
    • DB-069910
    • DS-11587
    • 400071-95-6
    • MDL： MFCD14706162
    • Inchi： 1S/C10H8BrNO2/c1-12-5-8(10(13)14)7-4-6(11)2-3-9(7)12/h2-5H,1H3,(H,13,14)
    • InChI Key： WQZLFFJMRKTCMU-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=CN2C

Computed Properties

  • Exact Mass: 252.97400
  • Monoisotopic Mass: 252.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.65
  • PSA: 42.23000
  • LogP: 2.63900

5-Bromo-1-methyl-1H-indole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-1-methyl-1H-indole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM147028-5g
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 95%+
5g
 $267 2021-08-05
Alichem
A199003909-250mg
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 98%
250mg
 $707.20 2023-09-02
Alichem
A199003909-500mg
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 98%
500mg
 $1038.80 2023-09-02
Alichem
A199003909-1g
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 98%
1g
 $1701.85 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DM504-200mg
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 97%
200mg
 156.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DM504-50mg
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 97%
50mg
 85.0CNY 2021-07-16
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0611-1g
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 96%
1g
 8463.46CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0611-5g
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 96%
5g
 33904.74CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0611-500mg
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6 96%
500mg
 4655.75CNY 2021-05-07
TRC
B284465-250mg
5-Bromo-1-methyl-1H-indole-3-carboxylic acid
 400071-95-6
250mg
 $ 170.00 2022-06-07

5-Bromo-1-methyl-1H-indole-3-carboxylic acid Production Method

5-Bromo-1-methyl-1H-indole-3-carboxylic acid Related Literature

Related Categories

400071-95-6 (5-Bromo-1-methyl-1H-indole-3-carboxylic acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.